Cas no 1016798-54-1 (5-amino-1H-1,2,4-triazole-3-carbonitrile)

5-amino-1H-1,2,4-triazole-3-carbonitrile structure
1016798-54-1 structure
Product Name:5-amino-1H-1,2,4-triazole-3-carbonitrile
CAS No:1016798-54-1
MF:C3H3N5
MW:109.089418649673
CID:4567116
PubChem ID:24711867
Update Time:2024-11-06

5-amino-1H-1,2,4-triazole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-amino-1H-1,2,4-triazole-3-carbonitrile
    • 3-amino-1H-1,2,4-triazole-5-carbonitrile
    • BS-44722
    • MFCD09951792
    • 1016798-54-1
    • EN300-137416
    • AKOS000194928
    • E78720
    • DB-381933
    • Inchi： 1S/C3H3N5/c4-1-2-6-3(5)8-7-2/h(H3,5,6,7,8)
    • InChI Key： ABNCJPUPSBOIDL-UHFFFAOYSA-N
    • SMILES： N1C(C#N)=NC(N)=N1

Computed Properties

  • Exact Mass: 109.038845g/mol
  • Monoisotopic Mass: 109.038845g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 123
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 109.09g/mol
  • XLogP3: -0.3
  • Topological Polar Surface Area: 91.4

5-amino-1H-1,2,4-triazole-3-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Ambeed
A1039068-50mg
5-Amino-1H-1,2,4-triazole-3-carbonitrile
 1016798-54-1 95%
50mg
 $123.0 2025-02-26
Ambeed
A1039068-100mg
5-Amino-1H-1,2,4-triazole-3-carbonitrile
 1016798-54-1 95%
100mg
 $196.0 2025-02-26
Ambeed
A1039068-250mg
5-Amino-1H-1,2,4-triazole-3-carbonitrile
 1016798-54-1 95%
250mg
 $314.0 2025-02-26
Ambeed
A1039068-1g
5-Amino-1H-1,2,4-triazole-3-carbonitrile
 1016798-54-1 95%
1g
 $862.0 2025-02-26
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBS4345-100mg
1H-1,2,4-Triazole-3-carbonitrile, 5-amino-
 1016798-54-1 95%
100mg
 ￥1293.0 2024-04-26
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBS4345-250mg
1H-1,2,4-Triazole-3-carbonitrile, 5-amino-
 1016798-54-1 95%
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 ￥2066.0 2024-04-26
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBS4345-1g
1H-1,2,4-Triazole-3-carbonitrile, 5-amino-
 1016798-54-1 95%
1g
 ￥5379.0 2024-04-26
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBS4345-25g
1H-1,2,4-Triazole-3-carbonitrile, 5-amino-
 1016798-54-1 95%
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 ￥14994.0 2024-04-26
abcr
AB593157-250mg
5-Amino-1H-1,2,4-triazole-3-carbonitrile; .
 1016798-54-1
250mg
 €532.00 2025-04-22
abcr
AB593157-1g
5-Amino-1H-1,2,4-triazole-3-carbonitrile; .
 1016798-54-1
1g
 €1348.80 2025-04-22

5-amino-1H-1,2,4-triazole-3-carbonitrile Suppliers

Amadis Chemical Company Limited
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(CAS:1016798-54-1)5-amino-1H-1,2,4-triazole-3-carbonitrile
Order Number:A989788
Stock Status:in Stock
Quantity:100mg/250mg/1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 17:50
Price ($):176.0/283.0/776.0
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Amadis Chemical Company Limited
(CAS:1016798-54-1)5-amino-1H-1,2,4-triazole-3-carbonitrile
A989788
Purity:99%/99%/99%
Quantity:100mg/250mg/1g
Price ($):176.0/283.0/776.0
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